Cas no 4097-42-1 (2,6-dinitro-4-pentan-2-ylphenol)

• Product Name: 2,6-dinitro-4-pentan-2-ylphenol
• CAS No: 4097-42-1
• MF: C₁₁H₁₄N₂O₅
• MW: 254.239263057709
• CID: 926422
• PubChem ID: 228519
• Update Time: 2025-04-19

2,6-dinitro-4-pentan-2-ylphenol Chemical and Physical Properties

Names and Identifiers

• 2,6-dinitro-4-pentan-2-ylphenol
• 2,6-Dinitro-4-(1-methylbutyl)-phenol
• 2,6-dinitro-4-(pentan-2-yl)phenol
• 2-< 4-Hydroxy-3,5-dinitro-phenyl> -pentan
• 4-(1-Methyl-butyl)-2,6-dinitro-phenol
• 4-< 1-Methyl-butyl> -2,6-dinitro-phenol
• AC1L5GAC
• AC1Q5AKD
• AG-J-16263
• AR-1D5061
• CTK4I4088
• NSC21494
• NSC-21494
• 4097-42-1
• DTXSID10281388

• Inchi： 1S/C11H14N2O5/c1-3-4-7(2)8-5-9(12(15)16)11(14)10(6-8)13(17)18/h5-7,14H,3-4H2,1-2H3
• InChI Key： FMQYNJAZGOHAHT-UHFFFAOYSA-N
• SMILES： OC1=C(C=C(C=C1[N+](=O)[O-])C(C)CCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 254.09032
• Monoisotopic Mass: 254.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 106.51
• LogP: 4.15860